Cas no 689300-81-0 (2-2-bromo-4-(trifluoromethyl)phenoxyacetic acid)

• Product Name: 2-2-bromo-4-(trifluoromethyl)phenoxyacetic acid
• CAS No: 689300-81-0
• Molecular Formula: C₉H₆O₃F₃Br
• Molecular Weight: 299.04134
• CID: 1731221
• PubChem ID: 67277669

2-2-bromo-4-(trifluoromethyl)phenoxyacetic acid Properties

Names and Identifiers

• Acetic acid, [2-bromo-4-(trifluoromethyl)phenoxy]-
• 2-2-bromo-4-(trifluoromethyl)phenoxyacetic acid
• SCHEMBL2103750
• EN300-11154899
• 2-[2-bromo-4-(trifluoromethyl)phenoxy]aceticacid
• G40581
• 2-[2-bromo-4-(trifluoromethyl)phenoxy]acetic acid
• 689300-81-0
• (2-bromo-4-trifluoromethyl-phenoxy)-acetic acid
• Z1723875185

• InChIKey： TZPQVLOQECAMIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6BrF3O3/c10-6-3-5(9(11,12)13)1-2-7(6)16-4-8(14)15/h1-3H,4H2,(H,14,15)
• SMILES： C1=CC(=C(C=C1C(F)(F)F)Br)OCC(=O)O

Computed Properties

• Exact Mass: 297.94518
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 297.94524g/mol
• Heavy Atom Count: 16
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives